Cas no 2528-17-8 (Butanoic acid,2-hydroxy-3-methyl-, 1,1-dimethylethyl ester)

Butanoic acid,2-hydroxy-3-methyl-, 1,1-dimethylethyl ester structure
2528-17-8 structure
Product Name:Butanoic acid,2-hydroxy-3-methyl-, 1,1-dimethylethyl ester
CAS No:2528-17-8
MF:C9H18O3
MW:174.237423419952
CID:252930
PubChem ID:12943848
Update Time:2025-04-19

Butanoic acid,2-hydroxy-3-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-hydroxy-3-methyl-, 1,1-dimethylethyl ester
    • tert-butyl 2-hydroxy-3-methylbutanoate
    • SB45307
    • AKOS006309962
    • 2528-17-8
    • SCHEMBL4671964
    • FT-0653404
    • 2-Hydroxy-3-methyl-butanoic acid 1,1-dimethylethyl ester
    • Butanoic acid, 2-hydroxy-3-methyl-, 1,1-dimethylethyl ester
    • 2-hydroxy-3-methylbutyric acid tert-butyl ester
    • tert-butyl2-hydroxy-3-methylbutanoate
    • Inchi: 1S/C9H18O3/c1-6(2)7(10)8(11)12-9(3,4)5/h6-7,10H,1-5H3
    • InChI Key: XQTIFSCLEWPKCF-UHFFFAOYSA-N
    • SMILES: O(C(C(C(C)C)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 174.12600
  • Monoisotopic Mass: 174.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 1.34500

Butanoic acid,2-hydroxy-3-methyl-, 1,1-dimethylethyl ester Customs Data

  • HS CODE:2918199090
  • Customs Data:

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent